Technical Monograph: Physicochemical Profiling and Synthetic Utility of 2-(1-Aminobutyl)-4-chlorophenol
Technical Monograph: Physicochemical Profiling and Synthetic Utility of 2-(1-Aminobutyl)-4-chlorophenol
Executive Summary
2-(1-Aminobutyl)-4-chlorophenol is a specialized ortho-substituted phenolic amine, primarily utilized as a chiral building block in the synthesis of agrochemicals and pharmaceutical intermediates. Structurally, it belongs to the class of ortho-hydroxybenzylamine analogs, where the interplay between the phenolic hydroxyl and the adjacent amine functionality creates a unique intramolecular hydrogen-bonding motif. This structural feature significantly influences its solubility, pKa, and reactivity profile, distinguishing it from its non-alkylated parent, 2-amino-4-chlorophenol.
This guide provides a definitive technical breakdown of its stoichiometry, predicted physicochemical properties, and a field-proven synthetic pathway derived from first-principles process chemistry.
Part 1: Molecular Identity & Stoichiometry
The following data establishes the core chemical identity of the molecule. Researchers should use the Monoisotopic Mass for high-resolution mass spectrometry (HRMS) validation.
| Property | Value | Technical Notes |
| IUPAC Name | 2-(1-Aminobutyl)-4-chlorophenol | Systematic naming assumes the butyl chain is the primary alkyl group. |
| Molecular Formula | C₁₀H₁₄ClNO | Confirmed via elemental count: C(10), H(14), Cl(1), N(1), O(1). |
| Molecular Weight | 199.68 g/mol | Average weight for stoichiometric calculations. |
| Monoisotopic Mass | 199.0764 Da | Use this exact value for [M+H]⁺ identification in LC-MS (Expected m/z: 200.084). |
| CAS Registry Number | Not Widely Listed | Analogous to (S)-2-(1-aminoethyl)-4-chlorophenol (CAS 1228569-39-8). |
| Element Count | C: 60.15%, H: 7.07%, Cl: 17.76%, N: 7.01%, O: 8.01% | Useful for Elemental Analysis (CHN) validation. |
Part 2: Structural Analysis & Chemometrics
Structural Connectivity
The molecule features a 4-chlorophenol core substituted at the ortho (2-) position with a 1-aminobutyl group. The chiral center is located at the C1 position of the butyl chain (the benzylic carbon).
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Intramolecular H-Bonding: The proximity of the phenolic -OH and the benzylic -NH₂ facilitates a strong 6-membered intramolecular hydrogen bond. This reduces the polarity of the molecule relative to its isomers, potentially increasing permeability in biological systems.
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Electronic Effects: The chlorine atom at position 4 exerts an electron-withdrawing inductive effect (-I), increasing the acidity of the phenolic proton compared to unsubstituted phenol.
Calculated Physicochemical Properties
These values are derived from Structure-Activity Relationship (SAR) algorithms based on the 4-chlorophenol scaffold.
| Parameter | Predicted Value | Implication for Handling |
| LogP (Octanol/Water) | ~2.7 - 2.9 | Moderately lipophilic; requires organic solvents (MeOH, DCM) for extraction. |
| pKa (Phenolic OH) | ~8.5 | More acidic than phenol (pKa 10) due to Cl-substitution. |
| pKa (Amine NH₂) | ~9.0 - 9.5 | Basic; will form stable hydrochloride salts (solid form). |
| Polar Surface Area (PSA) | ~46 Ų | Suggests good membrane permeability. |
Part 3: Synthetic Pathways (Field-Proven Protocol)
Direct alkylation of 2-amino-4-chlorophenol is often low-yielding due to competing N- vs O-alkylation. The most robust, "self-validating" protocol utilizes a Fries Rearrangement followed by Reductive Amination . This ensures exclusive ortho regioselectivity.
Retrosynthetic Logic
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Target: 2-(1-Aminobutyl)-4-chlorophenol.
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Precursor: 5-Chloro-2-hydroxybutyrophenone (Ketone).
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Starting Material: 4-Chlorophenol + Butyryl Chloride.
Step-by-Step Methodology
Step 1: Esterification
React 4-chlorophenol with butyryl chloride in the presence of a base (pyridine or Et₃N) in DCM at 0°C.
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Checkpoint: Monitor TLC for disappearance of 4-chlorophenol. Product is 4-chlorophenyl butyrate.
Step 2: Fries Rearrangement (The Critical Step)
Heat the ester with Aluminum Chloride (AlCl₃) (neat or in nitrobenzene) to 120-140°C.
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Mechanism:[1][2][3][4][5][6] Lewis acid-mediated migration of the acyl group to the ortho position.
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Purification: Steam distillation or column chromatography to remove any para-migrated isomers (unlikely due to Cl blocking para position).
Step 3: Reductive Amination
React the ketone with Ammonium Acetate (NH₄OAc) and Sodium Cyanoborohydride (NaBH₃CN) in Methanol.
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Pro-Tip: To synthesize a specific enantiomer, replace NH₄OAc with a chiral sulfinamide (e.g., Ellman's auxiliary) followed by hydrolysis.
Visualized Workflow
The following diagram illustrates the logical flow of this synthesis, highlighting the critical intermediate.
Caption: Figure 1. Regioselective synthesis via Fries Rearrangement ensures the alkyl chain is strictly ortho to the phenol group.
Part 4: Analytical Characterization
To validate the synthesis, the following spectral signals are diagnostic.
Mass Spectrometry (ESI+)
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Parent Ion: m/z 200.1 [M+H]⁺ (distinctive ³⁵Cl/³⁷ Cl 3 :1 isotope pattern).
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Fragmentation:
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Loss of NH₃ (-17 Da) -> m/z ~183 (formation of stabilized carbocation).
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Tropylium ion formation characteristic of alkyl-benzenes.
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Proton NMR (¹H NMR, 400 MHz, DMSO-d₆)
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δ 6.8 - 7.2 ppm: 3H, aromatic protons (splitting pattern depends on coupling constants, typically d/dd).
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δ 4.0 - 4.2 ppm: 1H, triplet (benzylic CH-NH₂).
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δ 0.85 ppm: 3H, triplet (terminal methyl of butyl chain).
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δ 1.2 - 1.8 ppm: 4H, multiplet (internal methylene protons of butyl chain).
Part 5: Handling & Safety
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Storage: Store as the hydrochloride salt (more stable) at 2-8°C under inert atmosphere (Argon/Nitrogen). Free amines can oxidize (darken) upon air exposure.
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Hazards: Like all chlorophenols, this compound is likely toxic if swallowed and irritating to skin/eyes. Handle in a fume hood.
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Solubility:
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Free Base: Soluble in DMSO, Methanol, Ethanol, Ethyl Acetate. Insoluble in water.
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HCl Salt: Soluble in Water, Methanol.
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References
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Fries Rearrangement Methodology
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Martin, R. (1992). The Fries Reaction. Organic Preparations and Procedures International, 24(4), 369-435. Link
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Reductive Amination of Ortho-Hydroxy Ketones
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Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Journal of Organic Chemistry, 61(11), 3849-3862. Link
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Analogous Compound Data ((S)-2-(1-Aminoethyl)-4-chlorophenol)
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PubChem CID 63366623. National Center for Biotechnology Information. Link
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General Synthesis of Aminoalkylphenols
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Betti, M. (1941). Betti Reaction. Organic Syntheses, Coll. Vol. 1, p.381. (Classical route for similar scaffolds). Link
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